Cas no 797764-26-2 (Carbamimidothioic acid,(4-methoxy-3-methylphenyl)methyl ester)

• Product name: Carbamimidothioic acid,(4-methoxy-3-methylphenyl)methyl ester
• CAS No: 797764-26-2
• MF: C₁₀H₁₄N₂OS
• MW: 210.29596
• CID: 556656
• PubChem ID: 3363204

Carbamimidothioic acid,(4-methoxy-3-methylphenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid,(4-methoxy-3-methylphenyl)methyl ester
• (4-methoxy-3-methylphenyl)methyl carbamimidothioate
• Carbamimidothioic acid, (4-methoxy-3-methylphenyl)methyl ester (9CI)
• SCHEMBL14336022
• 797764-26-2
• AG-H-19801
• DTXSID80391822
• AKOS022126100

• Inchi： InChI=1S/C10H14N2OS/c1-7-5-8(6-14-10(11)12)3-4-9(7)13-2/h3-5H,6H2,1-2H3,(H3,11,12)
• InChI Key： HMKPNYLCMCIPRT-UHFFFAOYSA-N
• SMILES： CC1=C(C=CC(=C1)CSC(=N)N)OC

Computed Properties

• Exact Mass: 210.08268425g/mol
• Monoisotopic Mass: 210.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.4Ų